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Compound of Interest

Compound Name: Hsd17B13-IN-73

Cat. No.: B12380902

This document provides comprehensive guidance on the proper disposal procedures for
Hsd17B13-IN-73, a potent inhibitor of hydroxysteroid 17(3-dehydrogenase 13 (HSD17B13).
Adherence to these protocols is critical for ensuring laboratory safety and environmental
protection. The following information is intended for researchers, scientists, and drug
development professionals actively engaged in laboratory settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Hsd17B13-IN-73 is provided below.
These characteristics are vital for understanding its behavior and potential hazards.

Property Data

CAS Number 3004661-39-3
Molecular Formula C25H25N504S
Molecular Weight 507.57 g/mol
Appearance Solid

Solubility Soluble in DMSO
Storage Conditions -20°C

Personal Protective Equipment (PPE)
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To minimize exposure risk, the following personal protective equipment should be worn at all
times when handling Hsd17B13-IN-73:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile).

o Skin and Body Protection: A laboratory coat and other protective clothing as necessary to
prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of Hsd17B13-IN-73 and its containers must be conducted in accordance with all
applicable federal, state, and local environmental regulations.

Waste ldentification and Segregation:
o Unused Hsd17B13-IN-73 should be treated as hazardous chemical waste.

o Contaminated materials, such as empty containers, pipette tips, and gloves, must also be
segregated as hazardous waste.

Waste Collection:

o Collect all waste Hsd17B13-IN-73 and contaminated materials in a designated, properly
labeled, and sealed container. The container should be made of a material compatible with
the chemical.

Disposal Method:

o The primary recommended method of disposal is to entrust it to a licensed professional
waste disposal service.

o Do not dispose of this chemical into the environment, drains, or sewer systems.

Container Disposal:
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o Empty containers should be rinsed with an appropriate solvent. The rinsate should be
collected and treated as hazardous waste.

o After thorough cleaning, the container can be disposed of or recycled in accordance with

local regulations.

Accidental Release Measures

In the event of a spill or accidental release of Hsd17B13-IN-73, the following steps should be

taken immediately:

o Ensure Personal Protection: Wear the appropriate PPE, including respiratory protection if

necessary.
o Containment: Prevent the material from spreading further or entering drains.
o Cleanup:

o For solid spills, carefully sweep up the material and place it in a sealed container for
disposal. Avoid generating dust.

o For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in
a sealed container for disposal.

e Ventilation: Ensure the area is well-ventilated.
» Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Hsd17B13-IN-
73.
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Caption: Workflow for the safe disposal of Hsd17B13-IN-73.

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Hsd17B13-IN-
73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380902#hsd17b13-in-73-proper-disposal-
procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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